3,3-dimethyl-1-(2-phenylethyl)urea
Overview
Description
3,3-Dimethyl-1-(2-phenylethyl)urea (DMPE) is a small molecule that has been used in a variety of scientific research applications. It is a non-toxic, low molecular weight compound that has been used in a variety of biochemical and physiological experiments due to its unique properties. DMPE has been used in a variety of research projects, ranging from the study of cell signaling pathways to the development of new drugs.
Scientific Research Applications
3,3-dimethyl-1-(2-phenylethyl)urea has been used in a variety of scientific research applications, including the study of cell signaling pathways, the development of new drugs, and the study of enzyme inhibition mechanisms. In the study of cell signaling pathways, 3,3-dimethyl-1-(2-phenylethyl)urea has been used to study the role of G-protein coupled receptors in the regulation of intracellular calcium levels. In the development of new drugs, 3,3-dimethyl-1-(2-phenylethyl)urea has been used to study the binding of drugs to their target receptors. In the study of enzyme inhibition mechanisms, 3,3-dimethyl-1-(2-phenylethyl)urea has been used to study the inhibition of enzymes by small molecules.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-1-(2-phenylethyl)urea is not fully understood, but it is believed to interact with a variety of proteins and enzymes in the cell. 3,3-dimethyl-1-(2-phenylethyl)urea has been shown to interact with G-protein coupled receptors, which are involved in the regulation of intracellular calcium levels. 3,3-dimethyl-1-(2-phenylethyl)urea has also been shown to interact with enzymes, such as protein kinases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
3,3-dimethyl-1-(2-phenylethyl)urea has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3,3-dimethyl-1-(2-phenylethyl)urea can inhibit the activity of protein kinases, which are involved in the regulation of cell signaling pathways. 3,3-dimethyl-1-(2-phenylethyl)urea has also been shown to modulate the activity of G-protein coupled receptors, which are involved in the regulation of intracellular calcium levels. In vivo studies have shown that 3,3-dimethyl-1-(2-phenylethyl)urea can modulate the activity of enzymes, such as protein kinases, which are involved in the regulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 3,3-dimethyl-1-(2-phenylethyl)urea in laboratory experiments has a number of advantages and limitations. The main advantage of using 3,3-dimethyl-1-(2-phenylethyl)urea in laboratory experiments is that it is non-toxic and has a low molecular weight, which makes it easy to handle and store. Additionally, 3,3-dimethyl-1-(2-phenylethyl)urea is relatively inexpensive and can be synthesized in a variety of ways. The main limitation of using 3,3-dimethyl-1-(2-phenylethyl)urea in laboratory experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in a given experiment.
Future Directions
There are a number of potential future directions for the use of 3,3-dimethyl-1-(2-phenylethyl)urea in scientific research. One potential future direction is the development of new drugs that target specific proteins and enzymes in the cell. Additionally, 3,3-dimethyl-1-(2-phenylethyl)urea could be used to study the regulation of intracellular calcium levels and to develop new drugs that modulate the activity of G-protein coupled receptors. Additionally, 3,3-dimethyl-1-(2-phenylethyl)urea could be used to study the inhibition of enzymes by small molecules and to develop new drugs that target specific enzymes. Finally, 3,3-dimethyl-1-(2-phenylethyl)urea could be used to study the role of G-protein coupled receptors in the regulation of cell signaling pathways and to develop new drugs that modulate the activity of these receptors.
Synthesis Methods
3,3-dimethyl-1-(2-phenylethyl)urea can be synthesized in a variety of ways, including the use of a Grignard reaction, the use of a Wittig reaction, and the use of a Wittig-Horner reaction. The Grignard reaction involves the reaction of an alkyl halide with magnesium metal to form an alkyl magnesium halide, which is then reacted with an aldehyde to form the desired product. The Wittig reaction involves the reaction of an aldehyde with a phosphonium salt to form an alkene, which is then reacted with an alkyl halide to form the desired product. The Wittig-Horner reaction involves the reaction of an aldehyde with a phosphonium salt to form an alkene, which is then reacted with an alkyl halide to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethyl-1-(2-phenylethyl)urea can be achieved through a multi-step reaction pathway starting from readily available starting materials.", "Starting Materials": [ "2-phenylethylamine", "dimethyl carbonate", "sodium hydride", "urea", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Protection of the amine group of 2-phenylethylamine with dimethyl carbonate and sodium hydride to form N,N-dimethyl-2-phenylethylamine.", "Step 2: Reaction of N,N-dimethyl-2-phenylethylamine with urea in the presence of acetic acid and ethanol to form 3,3-dimethyl-1-(2-phenylethyl)urea.", "Step 3: Purification of the product through recrystallization or column chromatography." ] } | |
CAS RN |
67616-21-1 |
Molecular Formula |
C11H16N2O |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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